Cas no 1936591-33-1 (2,5-Dichloro-3-fluoroisonicotinaldehyde)

• Product Name: 2,5-Dichloro-3-fluoroisonicotinaldehyde
• CAS No: 1936591-33-1
• MF: C₆H₂Cl₂FNO
• MW: 193.990582942963
• CID: 5065979
• Update Time: 2025-10-28

2,5-Dichloro-3-fluoroisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3-fluoroisonicotinaldehyde

• Inchi： 1S/C6H2Cl2FNO/c7-4-1-10-6(8)5(9)3(4)2-11/h1-2H
• InChI Key： CSLLVOMSDPDQQZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1C=O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 2,5-Dichloro-3-fluoroisonicotinaldehyde

2,5-Dichloro-3-fluoroisonicotinaldehyde: A Comprehensive Overview

The compound 2,5-Dichloro-3-fluoroisonicotinaldehyde (CAS No. 1936591-33-1) is a highly specialized organic molecule with significant applications in various fields, particularly in pharmaceutical and agrochemical industries. This compound is a derivative of isonicotinaldehyde, which itself is a valuable intermediate in organic synthesis. The presence of chlorine and fluorine substituents at the 2, 5, and 3 positions respectively imparts unique chemical properties to this molecule, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of 2,5-Dichloro-3-fluoroisonicotinaldehyde as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and antifungal agents. The chlorine atoms at positions 2 and 5 contribute to the molecule's stability and reactivity, while the fluorine atom at position 3 enhances its lipophilicity, making it an ideal candidate for drug design. These findings underscore the importance of this compound in advancing therapeutic solutions.

In addition to its pharmaceutical applications, 2,5-Dichloro-3-fluoroisonicotinaldehyde has shown promise in agrochemical research. Its ability to act as a precursor in the synthesis of pesticides and herbicides has been extensively studied. The molecule's structural features allow for selective reactivity, enabling the creation of compounds with high efficacy against specific pests and weeds. This aligns with the growing demand for sustainable agricultural practices that minimize environmental impact.

The synthesis of 2,5-Dichloro-3-fluoroisonicotinaldehyde involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored alternative synthetic routes that reduce the use of hazardous reagents, contributing to greener chemistry practices.

From a structural standpoint, 2,5-Dichloro-3-fluoroisonicotinaldehyde exhibits interesting electronic properties due to the electron-withdrawing effects of chlorine and fluorine atoms. These properties make it a valuable tool in exploring supramolecular chemistry and crystal engineering. Recent studies have demonstrated its ability to form stable complexes with metal ions, opening new avenues for materials science applications.

In conclusion, 2,5-Dichloro-3-fluoroisonicotinaldehyde (CAS No. 1936591-33-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and potential for further innovation position it as a key player in modern organic synthesis. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.